molecular formula C13H13NO3 B1391931 Ethyl 5-(4-Methyl-3-pyridyl)-2-furoate CAS No. 1187163-61-6

Ethyl 5-(4-Methyl-3-pyridyl)-2-furoate

Cat. No. B1391931
M. Wt: 231.25 g/mol
InChI Key: CJWHPFZOVILMRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Ethyl 5-(4-Methyl-3-pyridyl)-2-furoate” is a chemical compound that is part of the pyridine family . Pyridine is a simple six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials . The biological activities and physical properties of pyridine analogs can be improved by introducing various functional groups into the pyridine scaffold .


Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported . This includes a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans . This methodology has been used to synthesize numerous 5-aminoaryl pyridines and 5-phenol pyridines .

Scientific Research Applications

  • Cosmetics Industry

    • Application : This compound might be used in the cosmetics industry. It was mentioned during the 38th ASEAN Cosmetic Scientific Body (ACSB) Meeting held on November 15 and 21, 2023 .
  • Chemical Research

    • Application : The European Chemicals Agency (ECHA) has some information on this compound, suggesting it might be of interest in chemical research .
  • Pesticide Industry

    • Application : This compound might be used in the pesticide industry. It is mentioned in the context of a pesticide called tolpyralate .
  • Regulatory Compliance

    • Application : This compound might be involved in regulatory compliance processes. The European Chemicals Agency (ECHA) has some information on this compound , and it was also mentioned in the context of cosmetic ingredient regulations in Vietnam .
  • Pharmaceutical Industry

    • Application : This compound might be used in the pharmaceutical industry. It is mentioned in the context of a variety of compounds with potential pharmaceutical applications .
  • Regulatory Compliance in Cosmetics

    • Application : This compound might be involved in regulatory compliance processes in the cosmetics industry. It was mentioned in the context of the EU Cosmetics Regulation .

properties

IUPAC Name

ethyl 5-(4-methylpyridin-3-yl)furan-2-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13NO3/c1-3-16-13(15)12-5-4-11(17-12)10-8-14-7-6-9(10)2/h4-8H,3H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CJWHPFZOVILMRY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=C(O1)C2=C(C=CN=C2)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

231.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 5-(4-Methyl-3-pyridyl)-2-furoate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 5-(4-Methyl-3-pyridyl)-2-furoate
Reactant of Route 2
Reactant of Route 2
Ethyl 5-(4-Methyl-3-pyridyl)-2-furoate
Reactant of Route 3
Reactant of Route 3
Ethyl 5-(4-Methyl-3-pyridyl)-2-furoate
Reactant of Route 4
Reactant of Route 4
Ethyl 5-(4-Methyl-3-pyridyl)-2-furoate
Reactant of Route 5
Reactant of Route 5
Ethyl 5-(4-Methyl-3-pyridyl)-2-furoate
Reactant of Route 6
Reactant of Route 6
Ethyl 5-(4-Methyl-3-pyridyl)-2-furoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.